5-Bromo-7-fluoro-2-naphthoic acid

• IUPAC Name: 5-bromo-7-fluoronaphthalene-2-carboxylic acid
• InChI: InChI=1S/C11H6BrFO2/c12-10-5-8(13)4-7-3-6(11(14)15)1-2-9(7)10/h1-5H,(H,14,15)
• InChI Key: WNBKMNBPOMCDLY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C=C(C=C2C=C1C(=O)O)F)Br
• Molecular Formula: C11H6BrFO2
• Molecular Weight: 269.07 g/mol
• CAS No.: 1823844-17-2

Description

5-Bromo-7-fluoro-2-naphthoic acid is a useful research compound. Its molecular formula is C11H6BrFO2 and its molecular weight is 269.069. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Applications

The synthesis of mono- and difluoronaphthoic acids, including derivatives similar to "5-Bromo-7-fluoro-2-naphthoic acid," plays a crucial role in the development of biologically active compounds. Aryl carboxamides, structural units found in these compounds, are essential for creating fluorinated versions of naphthoic acids, which are relatively unknown compared to their benzoic acid counterparts. The synthesis process involves electrophilic fluorination, starting from corresponding bromo compounds, and employs a novel route that includes the elaboration of commercial fluorinated phenylacetic acids. These methods facilitate the creation of structurally diverse naphthoic acids for potential use in pharmaceuticals and agrochemicals (Tagat et al., 2002).

Analytical Applications

"this compound" and its derivatives find applications in analytical chemistry, particularly in the development of fluorogenic labelling reagents for high-performance liquid chromatography (HPLC). For instance, 2-Bromoacetyl-6-methoxynaphthalene (Br-AMN) has been used as a fluorogenic labelling reagent for the HPLC analysis of carboxylic acid salts in pharmaceutical formulations. This demonstrates the compound's utility in enhancing analytical methods for drug quality control and research (Gatti et al., 1996).

Material Science and Sensing Applications

In material science, derivatives of "this compound" contribute to the development of novel materials with specific sensing capabilities. For example, boric-acid-functional lanthanide metal-organic frameworks (LMOFs) incorporating fluorinated naphthoic acids have shown selective ratiometric fluorescence detection of fluoride ions. This application underscores the potential of these compounds in creating sensitive and selective sensors for environmental monitoring and analytical applications (Yang et al., 2017).

Safety and Hazards

The safety information for 5-Bromo-7-fluoro-2-naphthoic acid indicates that it may cause skin irritation, serious eye irritation, and respiratory irritation. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and using only outdoors or in a well-ventilated area.